Ethyl 5-(benzo[d]thiazole-6-carboxamido)-4-cyano-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-(1,3-benzothiazole-6-carbonylamino)-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C17H13N3O3S2/c1-3-23-17(22)14-9(2)11(7-18)16(25-14)20-15(21)10-4-5-12-13(6-10)24-8-19-12/h4-6,8H,3H2,1-2H3,(H,20,21)
• InChI Key: YXTSZCUGJIQNKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC3=C(C=C2)N=CS3)C#N)C
• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol

Description

Ethyl benzo[d]thiazole-5-carboxylate is a compound with the molecular formula C10H9NO2S. Thiazoles are heterocyclic organic compounds which have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for “Ethyl 5-(benzo[d]thiazole-6-carboxamido)-4-cyano-3-methylthiophene-2-carboxylate” are not available, benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Synthesis and Chemical Properties

The scientific research on Ethyl 5-(benzo[d]thiazole-6-carboxamido)-4-cyano-3-methylthiophene-2-carboxylate mainly focuses on its synthesis and application in creating novel compounds with potential pharmacological and material properties. A related compound, ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, was designed and synthesized, highlighting the methods for cyclization of thioamide with chloroacetoacetate, achieving yields above 60% (Tang Li-jua, 2015). Another study focused on the photochemical reactions of halothiazoles, revealing the photophysical properties and singlet oxygen activation, indicating the potential for these compounds in photo-oxidation processes (M. Amati et al., 2010).

Antimicrobial and Anti-inflammatory Applications

Research on thiazolo[5,4-d]pyrimidines, which share structural similarities, showed molluscicidal properties, providing insights into potential antimicrobial applications of similar compounds (K. El-bayouki & W. Basyouni, 1988). Another study explored the synthesis of ethyl 2-amino-4-methylthiazole-5-carboxylate derivatives, investigating their antimicrobial activities against various bacterial and fungal strains, suggesting the compound's relevance in developing new antimicrobial agents (N. Desai, N. Bhatt, S. Joshi, 2019).

Material Science and Photophysical Studies

The synthesis and study of tandem photoarylation-photoisomerization of halothiazoles, including ethyl 2-arylthiazole-5-carboxylates, contribute to understanding the photophysical properties and application in material science for singlet-oxygen sensitizers (M. Amati et al., 2010).

Safety and Hazards

Ethyl benzo[d]thiazole-5-carboxylate has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H302-H315-H319-H335 and the precautionary statements include P261-P305+P351+P338.

Future Directions

Thiazole derivatives have been the subject of extensive research due to their wide range of biological activities. Future research may focus on the design and development of new thiazole derivatives with enhanced biological activities.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function . The interaction of the compound with its target could lead to changes in the target’s function, potentially inhibiting the growth of the pathogen.

Biochemical Pathways

Given the anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may affect the pathways involved in the survival and proliferation of mycobacterium tuberculosis .

Result of Action

The inhibition of the target enzyme could potentially lead to the disruption of the pathogen’s cell wall biosynthesis, thereby inhibiting its growth .